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Compound of Interest

Compound Name: Buquinolate

Cat. No.: B1668063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the susceptibility of various Eimeria

species to the quinolone anticoccidial agent, Buquinolate. The information presented herein is

curated for researchers, scientists, and professionals involved in the development of veterinary

drugs. This document details the susceptible parasite species, quantitative efficacy data,

experimental protocols for susceptibility testing, and the drug's mechanism of action.

Susceptible Eimeria Species
Buquinolate has demonstrated efficacy against a range of pathogenic Eimeria species in both

chickens and turkeys. The susceptible species identified from scientific literature are

summarized below.

Table 1: Eimeria Species in Chickens Susceptible to Buquinolate
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Eimeria Species Common Site of Infection

Eimeria acervulina Duodenum

Eimeria brunetti Lower intestine, rectum, ceca

Eimeria maxima Jejunum

Eimeria mivati Duodenum

Eimeria necatrix Jejunum, ceca

Eimeria tenella Ceca

Table 2: Eimeria Species in Turkeys Susceptible to Buquinolate

Eimeria Species Common Site of Infection

Eimeria adenoeides Ceca, rectum

Eimeria gallopavonis Lower small intestine, rectum, ceca

Eimeria meleagrimitis Duodenum, jejunum

Quantitative Efficacy Data
Quantitative data on the efficacy of Buquinolate is primarily available from in vivo studies,

focusing on parameters such as oocyst production, weight gain, and lesion score reduction.

While specific IC50 values are not readily available in the reviewed literature, the following

table summarizes key efficacy findings.

Table 3: Efficacy of Buquinolate Against Eimeria tenella in Chickens
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Parameter
Buquinolate
Concentration
in Feed

Inoculum
Observation
Period

Results

Oocyst

Production
0.00825%

100,000

sporulated

oocysts

Days 6-10 post-

inoculation

Average of 2.9

million oocysts

per bird

recovered from

the ceca.[1]

Oocyst

Production
0.011%

100,000

sporulated

oocysts

Days 6-10 post-

inoculation

Average of 1.9

million oocysts

per bird

recovered from

the ceca.[1]

Oocyst

Production

Control

(unmedicated)

100,000

sporulated

oocysts

Days 6-10 post-

inoculation

Average of 19

million oocysts

per bird

recovered from

the ceca.[1]

Studies have also consistently reported that Buquinolate medication leads to improved weight

gain and reduced mortality in chickens infected with mixed Eimeria species, including E.

necatrix, E. tenella, E. maxima, and E. brunetti[2].

Mechanism of Action
Buquinolate, like other quinolone anticoccidial drugs, targets the parasite's cellular respiration

process. Specifically, it inhibits the mitochondrial electron transport chain. The primary site of

action is at the level of the cytochrome complex, where it is understood to block electron

transport near cytochrome b. This disruption of cellular respiration deprives the parasite of the

necessary energy for development and replication.
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Caption: Mechanism of action of Buquinolate on the Eimeria mitochondrial electron transport

chain.

Experimental Protocols
The following is a generalized in vivo protocol for assessing the susceptibility of Eimeria

species to Buquinolate, based on established guidelines for anticoccidial sensitivity testing.

Animal Model and Housing
Animals: Day-old broiler chickens or turkey poults, obtained from a commercial hatchery and

confirmed to be free of coccidial infection.

Housing: Birds are housed in wire-floored battery cages to prevent exogenous reinfection.

Temperature and lighting are maintained according to standard brooding practices.

Diet and Medication
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Feed: A standard, unmedicated starter mash is provided ad libitum.

Medication: Buquinolate is incorporated into the feed at various concentrations (e.g.,

0.00825%, 0.011%). A non-medicated control group and a non-infected, non-medicated

control group are essential.

Parasite Strain and Inoculation
Parasite: Laboratory-maintained, drug-sensitive strains of the target Eimeria species are

used. Oocysts are sporulated prior to inoculation.

Inoculation: At approximately 14 days of age, each bird (except for the uninfected control

group) is orally inoculated with a predetermined number of sporulated oocysts. The dose is

titrated to induce moderate disease in unmedicated birds.

Experimental Design
A typical experimental design would include the following groups:

Group 1: Uninfected, Unmedicated Control (UUC)

Group 2: Infected, Unmedicated Control (IUC)

Group 3: Infected, Medicated with Buquinolate (Test Concentration 1)

Group 4: Infected, Medicated with Buquinolate (Test Concentration 2)

Data Collection and Evaluation Parameters
Weight Gain: Individual bird weights are recorded at the start of the experiment, on the day

of inoculation, and at the termination of the study (typically 6-7 days post-inoculation).

Feed Conversion Ratio (FCR): Feed consumption for each group is measured, and FCR is

calculated.

Lesion Scoring: At the end of the study, birds are euthanized, and the intestines are

examined for gross lesions. Lesions are scored on a scale of 0 to 4, depending on the

severity and the Eimeria species.
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Oocyst Counts: Fecal samples are collected from each group for a set period (e.g., days 5-9

post-inoculation), and the number of oocysts per gram of feces (OPG) is determined using a

McMaster chamber.

Statistical Analysis
Data on weight gain, FCR, lesion scores, and oocyst counts are subjected to statistical analysis

(e.g., ANOVA) to determine significant differences between the medicated and control groups.
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Phase 1: Preparation

Phase 2: Infection

Phase 3: Evaluation

Phase 4: Data Analysis

Day 1: Procure coccidia-free chicks/poults

House in battery cages with unmedicated feed

Prepare medicated feed with Buquinolate

Day 12: Start medicated feed for treatment groups

Day 14: Orally inoculate birds with sporulated Eimeria oocysts

Days 14-21: Monitor clinical signs and mortality

Days 19-21: Collect fecal samples for oocyst counts Day 21: Record final body weights and calculate weight gain

Day 21: Euthanize birds and perform lesion scoring

Analyze data for weight gain, FCR, lesion scores, and oocyst counts

Determine efficacy of Buquinolate
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Caption: General experimental workflow for in vivo evaluation of Buquinolate efficacy against

Eimeria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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